Cas no 2060062-03-3 (4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride)

4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group facilitates efficient coupling reactions, enabling the introduction of sulfonamide functionalities into target molecules. The bromo substituent enhances its utility in further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl group on the triazole ring contributes to improved solubility and stability in organic solvents. This compound is particularly valuable in the development of biologically active compounds, including agrochemicals and medicinal agents, due to its dual reactivity and structural modularity. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride structure

2060062-03-3 structure

Product Name:4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride

CAS No:2060062-03-3

MF:C₄H₅BrClN₃O₂S

MW:274.52339720726

MDL:MFCD30501254

CID:5222435

PubChem ID:125458814

Update Time:2025-06-08

4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-ethyltriazole-4-sulfonyl chloride
- 4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride
- MDL： MFCD30501254
- Inchi： 1S/C4H5BrClN3O2S/c1-2-9-4(12(6,10)11)3(5)7-8-9/h2H2,1H3
- InChI Key： ZJJIIYUBXGHMMD-UHFFFAOYSA-N
- SMILES： N1(CC)C(S(Cl)(=O)=O)=C(Br)N=N1

4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01035401-1g	4-Bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3	95%	1g	￥6755.0	2023-03-11
Enamine	EN300-340807-0.05g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		0.05g	$707.0	2023-09-03
Enamine	EN300-340807-0.1g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		0.1g	$741.0	2023-09-03
Enamine	EN300-340807-0.25g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		0.25g	$774.0	2023-09-03
Enamine	EN300-340807-0.5g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		0.5g	$809.0	2023-09-03
Enamine	EN300-340807-1.0g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		1g	$0.0	2023-06-07
Enamine	EN300-340807-2.5g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		2.5g	$1650.0	2023-09-03
Enamine	EN300-340807-5.0g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		5.0g	$3935.0	2023-02-23
Enamine	EN300-340807-10.0g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		10.0g	$5837.0	2023-02-23
Enamine	EN300-340807-1g	4-bromo-1-ethyl-1H-1,2,3-triazole-5-sulfonyl chloride	2060062-03-3		1g	$842.0	2023-09-03